BENGHE Methodological & Application

Check Availability & Pricing

Application of Sodium Carbonate Monohydrate
In CO2 Capture Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium carbonate monohydrate

Cat. No.: B1586706

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium carbonate is a promising sorbent for carbon dioxide (CO2) capture due to its low cost,
high abundance, and environmental friendliness.[1][2][3] In its hydrated form, particularly as
sodium carbonate monohydrate (Na2C0O3-H20), it exhibits enhanced CO2 capture
capabilities. The presence of water plays a crucial role in the reaction kinetics and overall
sorption capacity.[4][5] This document provides detailed application notes and experimental
protocols for researchers investigating the use of sodium carbonate monohydrate in CO2
capture technologies, including post-combustion capture and direct air capture.[6][7][8]

Reaction Mechanism and Signaling Pathway

The fundamental chemistry of CO2 capture using sodium carbonate involves the formation of
sodium bicarbonate. In the presence of water, sodium carbonate reacts with CO2 to form
sodium bicarbonate, a reversible reaction that allows for the regeneration of the sorbent.[9] The
overall reaction is as follows:

Na2C03(s) + CO2(g) + H20(g) - 2NaHCO3(s)[9]

The presence of water is critical as it facilitates the dissolution of CO2 and enhances the
reaction rate.[4][10] The reaction is exothermic, and the reverse reaction for regeneration is
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endothermic, typically achieved by heating the sodium bicarbonate to release the captured
CO2.[9]
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Caption: CO2 capture and regeneration cycle using sodium carbonate.

Quantitative Data Summary

The following tables summarize key performance data for sodium carbonate-based sorbents in
CO2 capture applications as reported in the literature.
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Sorbent
Compositio
n

Temperatur
e (°C)

CcO2
Concentrati
on

CO2 Uptake
Capacity
(mgCO2/g
sorbent)

Reaction
Time

Source

Hydrated
Sodium
Carbonate
(30 wt%

water)

30

Pure CO2

282

60 min

[4]115]

Hydrated
Sodium
Carbonate
(25 wt%

water)

30

Pure CO2

286

60 min (t90 =
45 min)

[4]

Hydrated
Sodium
Carbonate
(20 wt%

water)

30

Pure CO2

124

60 min

[4]

Na2CO3/CaC
03 (25 wt%
Na2CO03)

Not Specified

High

Potential

Not Specified

[1](11]

Na2CO3 on
ceramic
supports (up
to 40 wt%)

60-80

8% CO2,
16% H20

Not specified,

but effective

Not Specified

[9]

Agqueous
Na2CO3
(0.50-1.50

mol/dm3)

30-60

15% v/v CO2

in air

Variable with

concentration

Up to several

hours

[12]
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Experimental Protocols
Protocol 1: Preparation of Hydrated Sodium Carbonate

Sorbents

This protocol describes the preparation of free-flowing hydrated sodium carbonate powders

with varying water content.

Materials:

Anhydrous sodium carbonate (Na2CO3), analytical grade

Deionized water

Beaker or flask

Magnetic stirrer and stir bar (optional)

Balance

Procedure:
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Weigh the desired amount of anhydrous sodium carbonate powder into a beaker.

Calculate and weigh the required amount of deionized water to achieve the target weight
percentage of water. For example, for a 30 wt% water content in a 100 g total mixture, use
70 g of Na2CO3 and 30 g of water.[4][5]

Slowly add the deionized water to the sodium carbonate powder while stirring.

Continue to mix until a free-flowing hydrated powder is obtained. For lower water contents,
the mixture may initially form clumps which will break down with continued mixing.[4]

The prepared hydrated sodium carbonate powder is now ready for CO2 capture
experiments.

Protocol 2: CO2 Sorption Analysis using a Fixed-Bed
Reactor

This protocol outlines the procedure for evaluating the CO2 capture performance of sodium
carbonate monohydrate using a fixed-bed reactor system.

Apparatus:

» Fixed-bed reactor (e.g., quartz tube)

Furnace with temperature controller

Mass flow controllers for CO2, N2 (or other inert gas), and H20 vapor
Humidifier for generating water vapor

Gas analyzer (e.g., infrared CO2 analyzer) to measure outlet CO2 concentration
Data acquisition system

Procedure:

o Pack a known amount of the hydrated sodium carbonate sorbent into the fixed-bed reactor,
ensuring uniform packing.
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Heat the reactor to the desired reaction temperature (e.g., 30-80°C) under a flow of inert gas
(e.g., N2).[4][9]

Once the temperature is stable, introduce a gas mixture with a specific CO2 concentration
(e.g., 15% v/v in air or a simulated flue gas composition) and water vapor content through
the reactor at a defined flow rate.[12]

Continuously monitor the CO2 concentration at the reactor outlet using the gas analyzer.

The experiment is complete when the outlet CO2 concentration reaches the inlet
concentration, indicating that the sorbent is saturated.

The CO2 capture capacity can be calculated by integrating the CO2 concentration curve
over time.
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Caption: Experimental workflow for CO2 sorption analysis.
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Protocol 3: Sorbent Regeneration

This protocol describes the thermal regeneration of the CO2-saturated sodium bicarbonate to
recover the sodium carbonate sorbent.

Apparatus:
o The same fixed-bed reactor setup as in Protocol 2, or a thermogravimetric analyzer (TGA).
 Inert gas supply (e.g., N2)

Procedure:

After the CO2 sorption experiment (Protocol 2), switch the gas flow back to an inert gas
(e.g., N2) to purge the reactor of the CO2-containing gas mixture.

 Increase the temperature of the furnace to the desired regeneration temperature (e.g., 80-
160°C).[13][14]

» Hold the temperature constant while monitoring the outlet gas for the release of CO2. If
using a TGA, monitor the weight loss of the sample, which corresponds to the release of
CO2 and H20.

o Regeneration is complete when the CO2 concentration in the outlet gas returns to baseline
or the sample weight stabilizes.

e The regenerated sorbent can then be cooled down and subjected to subsequent CO2
capture cycles to evaluate its stability and reusability.[13][14]

Logical Relationships in CO2 Capture Research

The research and development process for sodium carbonate-based CO2 capture typically
follows a logical progression from material synthesis to performance evaluation and
optimization.
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Caption: Logical flow of CO2 capture research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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